![molecular formula C20H22F3N3O2 B2636147 N-((1-cyclopentyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-3-(trifluoromethyl)benzamide CAS No. 1798539-94-2](/img/structure/B2636147.png)
N-((1-cyclopentyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-3-(trifluoromethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((1-cyclopentyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-3-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H22F3N3O2 and its molecular weight is 393.41. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Catalyst-Free Synthesis and Antimicrobial Activity
A study by Liu et al. (2014) presents a novel class of compounds synthesized through a catalyst-free process, highlighting the potential of pyrazole derivatives in simplifying chemical syntheses under mild conditions. This approach opens pathways for developing new materials and drugs with pyrazole cores, suggesting a broader applicability of such methodologies in scientific research (Wenjing Liu et al., 2014).
Antitumor Agents and Novel PET Agents
Research by Yoshida et al. (2005) and Wang et al. (2013) explores the development of benzothiazole and pyrazole derivatives as antitumor agents and potential PET (Positron Emission Tomography) imaging agents, respectively. These studies demonstrate the therapeutic potential of pyrazole derivatives in cancer treatment and diagnostic imaging, underscoring the versatility of these compounds in medical research (Masao Yoshida et al., 2005); (Min Wang et al., 2013).
Heterocyclic Synthesis and Characterization
The synthesis and characterization of pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and triazolo[1,5-c]pyrimidine derivatives by Abunada et al. (2008), as well as the synthesis of 1,5,6,7-tetrahydro-4H-pyrazolo[4,3-c]pyridin-4-ones by Žerovnik et al. (2010), highlight the scientific interest in creating novel heterocyclic compounds. These compounds have potential applications ranging from pharmaceuticals to advanced materials, illustrating the broad utility of pyrazole derivatives in chemical synthesis and drug development (Nada M. Abunada et al., 2008); (Darja Žerovnik et al., 2010).
Novel Anti-Influenza Virus Activity
A study by Hebishy et al. (2020) introduces a new route to synthesize benzamide-based 5-aminopyrazoles with significant anti-influenza virus activity. This research underscores the potential of pyrazole derivatives in antiviral drug development, showcasing the importance of structural modifications in enhancing biological activity (A. Hebishy et al., 2020).
properties
IUPAC Name |
N-[(1-cyclopentyl-6,7-dihydro-4H-pyrano[4,3-c]pyrazol-3-yl)methyl]-3-(trifluoromethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22F3N3O2/c21-20(22,23)14-5-3-4-13(10-14)19(27)24-11-17-16-12-28-9-8-18(16)26(25-17)15-6-1-2-7-15/h3-5,10,15H,1-2,6-9,11-12H2,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMLWVVSGGPERPI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)N2C3=C(COCC3)C(=N2)CNC(=O)C4=CC(=CC=C4)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22F3N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
393.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.